Cas no 15880-12-3 (Heptane, 2,6-dichloro-)

• Product Name: Heptane, 2,6-dichloro-
• CAS No: 15880-12-3
• MF: C₇H₁₄Cl₂
• MW: 169.092060565948
• CID: 1337322
• PubChem ID: 15789600
• Update Time: 2025-04-20

Heptane, 2,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• Heptane, 2,6-dichloro-
• 2,6-dichloroheptane
• DTXSID60578336
• 15880-12-3
• SCHEMBL3797243

• Inchi： 1S/C7H14Cl2/c1-6(8)4-3-5-7(2)9/h6-7H,3-5H2,1-2H3
• InChI Key： OCZAASMLSBYXTR-UHFFFAOYSA-N
• SMILES： ClC(C)CCCC(C)Cl

Computed Properties

• Exact Mass: 168.04742
• Monoisotopic Mass: 168.0472558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 55.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0554 (estimate)
• Melting Point: 23.5°C (estimate)
• Boiling Point: 198.96°C (estimate)
• Refractive Index: 1.4297 (estimate)
• PSA: 0